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Cat. No.: B1304211 Get Quote

A Comparative Guide to the Properties of 3-Fluoro-2-nitroaniline for Researchers

For scientists and professionals in drug development, understanding the nuanced properties of

chemical intermediates is paramount. 3-Fluoro-2-nitroaniline, a substituted aromatic

compound, serves as a crucial building block in the synthesis of a variety of molecules,

including pharmaceuticals, agrochemicals, and dyes.[1] The strategic placement of the fluoro

and nitro groups on the aniline scaffold imparts unique electronic properties and reactivity.[1]

This guide provides an objective comparison of 3-Fluoro-2-nitroaniline with structurally

related alternatives, supported by experimental data to inform research and development

decisions.

Physicochemical Properties: A Comparative
Analysis
The introduction of a fluorine atom and a nitro group significantly influences the

physicochemical properties of the parent aniline molecule. The following table summarizes the

key properties of 3-Fluoro-2-nitroaniline and compares them with 2-nitroaniline (lacking

fluorine), 4-Fluoro-2-nitroaniline (a positional isomer), and 3-fluoroaniline (lacking the nitro

group).
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Property
3-Fluoro-2-
nitroaniline

2-Nitroaniline
4-Fluoro-2-
nitroaniline

3-Fluoroaniline

Molecular

Formula
C₆H₅FN₂O₂[1][2] C₆H₆N₂O₂[3] C₆H₅FN₂O₂ C₆H₆FN

Molecular Weight

( g/mol )
156.11[1][2] 138.126[3] 156.11 111.12

CAS Number 567-63-5[1][2] 88-74-4[3] 364-78-3 372-19-0

Appearance

Dark red

crystalline

solid[4]

Orange solid[3]
Yellow or gold

powder[5]

Clear yellow to

brown liquid[6]

Melting Point

(°C)
Not available 71.5[3] 90-94 N/A (liquid)

Boiling Point (°C)
305.7 (Predicted)

[1][7]
284[3] Not available 186

Density (g/cm³) 1.448[1] 1.442[3] 1.448[8] 1.156

pKa
-1.24 (Predicted)

[1][4]

-0.3 (of anilinium

salt)[3]
Not available 3.5 (approx.)

Solubility in

Water
Not available

0.117 g/100 ml

(20°C)[3]
Insoluble[8]

8 g/L (calculated)

[6]

The data indicates that the presence and position of the fluoro and nitro substituents have a

marked effect on the physical properties. The predicted boiling point of 3-Fluoro-2-nitroaniline
is higher than that of 2-nitroaniline, likely due to an increase in molecular weight and polarity.

The predicted pKa of 3-Fluoro-2-nitroaniline is significantly lower than that of 2-nitroaniline,

highlighting the strong electron-withdrawing effects of both the fluorine and nitro groups.[1]

Experimental Protocols
Synthesis of 3-Fluoro-2-nitroaniline:

A common synthetic route to 3-Fluoro-2-nitroaniline is through the nitration of 3-fluoroaniline.

[1]
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Reaction: Nitration of 3-fluoroaniline.

Reagents: A mixture of concentrated nitric acid and sulfuric acid.

Procedure: 3-fluoroaniline is slowly added to a cooled mixture of concentrated nitric acid and

sulfuric acid. The reaction mixture is stirred and the temperature is carefully controlled. After

the reaction is complete, the mixture is poured onto ice, and the precipitated product is

filtered, washed with water, and purified by recrystallization.

Synthesis of 2-Nitroaniline:

2-Nitroaniline is commercially prepared by the reaction of 2-nitrochlorobenzene with ammonia.

[3]

Reaction: Ammonolysis of 2-nitrochlorobenzene.

Reagents: 2-nitrochlorobenzene and ammonia.

Procedure: 2-nitrochlorobenzene is heated with aqueous ammonia in an autoclave. The

product is then isolated by filtration and washing.

Synthesis of 4-Fluoro-2-nitroaniline:

A documented method for the synthesis of 4-Fluoro-2-nitroaniline involves the partial reduction

of 2,4-dinitrofluorobenzene.

Reaction: Selective reduction of a nitro group.

Reagents: 2,4-dinitrofluorobenzene and a reducing agent such as iron in the presence of an

acid.[9]

Procedure: 2,4-dinitrofluorobenzene is treated with iron powder in the presence of an acid

like acetic acid or hydrochloric acid.[9] The reaction selectively reduces the nitro group at the

2-position. The product mixture is then separated by chromatography to isolate 4-fluoro-2-

nitroaniline and 2-fluoro-5-nitroaniline.[9]

Logical Workflow for Synthesis
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The following diagram illustrates a generalized workflow for the synthesis and purification of

substituted nitroanilines, which is applicable to the compounds discussed.

Starting Material
(e.g., Substituted Aniline or Halobenzene)

Chemical Transformation
(e.g., Nitration, Ammonolysis, Reduction)

Reaction Work-up
(e.g., Quenching, Extraction)

Purification
(e.g., Recrystallization, Chromatography)

Final Product
(Substituted Nitroaniline)

Characterization
(e.g., NMR, IR, Melting Point)

Click to download full resolution via product page

A generalized workflow for the synthesis and characterization of substituted nitroanilines.

Applications and Bioactivity
3-Fluoro-2-nitroaniline is a valuable intermediate in organic synthesis. The presence of both

the reactive nitro and fluoro substituents allows for diverse chemical transformations.[1] It is

utilized in the production of fluorinated pharmaceuticals, where the fluorine atom can enhance

biological properties.[1] It also serves as a precursor for agrochemicals, dyes, and pigments.[1]
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Similarly, the alternatives find broad applications. 2-Nitroaniline is a key precursor for

phenylenediamines, which are used to create benzimidazoles, a class of compounds with

significant pharmaceutical applications.[3] 4-Fluoro-2-nitroaniline is also a building block for

pharmaceuticals, dyes, and agrochemicals.[10] The fluorine atom in these molecules can

improve metabolic stability and lipophilicity of the final drug products.[10] 3-Fluoroaniline is

used in the synthesis of various compounds, including potential antitumor agents.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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